Cas no 64953-16-8 (Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate)

• Product Name: Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate
• CAS No: 64953-16-8
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 2793108
• PubChem ID: 13142201
• Update Time: 2025-04-21

Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(2-t-butyl-5-tetrazolyl)acetic acid ethyl ester
• 64953-16-8
• (2-tert-butyl-2H-tetrazol-5-yl)-acetic acid ethyl ester
• DB-108664
• SCHEMBL1778907
• PCQOYKMXMUSKMM-UHFFFAOYSA-N
• Z2588976174
• DTXSID60521342
• 2H-Tetrazole-5-acetic acid, 2-(1,1-dimethylethyl)-, ethyl ester
• Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate
• DTXCID60472148

• Inchi： 1S/C9H16N4O2/c1-5-15-8(14)6-7-10-12-13(11-7)9(2,3)4/h5-6H2,1-4H3
• InChI Key： PCQOYKMXMUSKMM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1N=NN(C(C)(C)C)N=1)=O

Computed Properties

• Exact Mass: 212.12732577Da
• Monoisotopic Mass: 212.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles